Cas no 76590-28-8 (Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-)

• Product Name: Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-
• CAS No: 76590-28-8
• MF: C₁₆H₁₀Cl₃NO
• MW: 338.615701198578
• CID: 537554
• PubChem ID: 13245999
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-
• 3-chloro-4-(2,4-dichloronaphthalen-1-yl)oxyaniline
• 3-Chloro-4-[(2,4-dichloronaphthalen-1-yl)oxy]aniline
• DTXSID00531687
• SCHEMBL11031191
• 76590-28-8

• Inchi： 1S/C16H10Cl3NO/c17-12-8-14(19)16(11-4-2-1-3-10(11)12)21-15-6-5-9(20)7-13(15)18/h1-8H,20H2
• InChI Key： LNZQAJZDUQFIJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C2C=CC=CC2=1)OC1C=CC(=CC=1Cl)N)Cl

Computed Properties

• Exact Mass: 336.983
• Monoisotopic Mass: 336.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25